molecular formula C14H20N2O4 B8702465 (3-Isopropoxy-4-nitrophenyl)(tetrahydropyran-4-yl)amine

(3-Isopropoxy-4-nitrophenyl)(tetrahydropyran-4-yl)amine

Cat. No.: B8702465
M. Wt: 280.32 g/mol
InChI Key: WUMBECQTVQQGEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3-Isopropoxy-4-nitrophenyl)(tetrahydropyran-4-yl)amine is a useful research compound. Its molecular formula is C14H20N2O4 and its molecular weight is 280.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H20N2O4

Molecular Weight

280.32 g/mol

IUPAC Name

N-(4-nitro-3-propan-2-yloxyphenyl)oxan-4-amine

InChI

InChI=1S/C14H20N2O4/c1-10(2)20-14-9-12(3-4-13(14)16(17)18)15-11-5-7-19-8-6-11/h3-4,9-11,15H,5-8H2,1-2H3

InChI Key

WUMBECQTVQQGEH-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC1=C(C=CC(=C1)NC2CCOCC2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 0.75 g of 5-fluoro-1-nitro-2-(propan-2-yloxy)benzene, 0.42 g of 4-aminotetrahydropyran and 0.8 g of potassium carbonate in 6 ml of DMSO is stirred at 50° C. overnight. The mixture is diluted with 100 ml of water and extracted three times with 50 ml of ethyl acetate. The organic phases are combined and then dried over magnesium sulfate and concentrated to dryness under reduced pressure. The residue is purified by chromatography on a 50 g silica column, elution being carried out with a dichloromethane/methanol (95/5 v/v) mixture, so as to obtain 0.69 g of (3-isopropoxy-4-nitrophenyl)(tetrahydropyran-4-yl)amine in the form of a yellow foam.
Quantity
0.75 g
Type
reactant
Reaction Step One
Quantity
0.42 g
Type
reactant
Reaction Step One
Quantity
0.8 g
Type
reactant
Reaction Step One
Name
Quantity
6 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step Two

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